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An In-depth Technical Guide to the Physical Properties of 2-Chloro-5-methylbenzotrifluoride

Introduction: 2-Chloro-5-methylbenzotrifluoride is a halogenated aromatic compound
featuring a trifluoromethyl group, a structural motif of significant interest in medicinal chemistry
and materials science. Its utility primarily lies in its role as a versatile chemical intermediate for
the synthesis of more complex molecules, particularly in the agrochemical and pharmaceutical
industries.[1][2] The precise arrangement of the chloro, methyl, and trifluoromethyl substituents
on the benzene ring dictates its reactivity and physical properties, making a thorough
understanding of these characteristics essential for its effective application in research and
development.

This guide provides a comprehensive overview of the known physical properties of 2-Chloro-5-
methylbenzotrifluoride. It addresses the current landscape of available data, offers insights
through comparison with structurally similar analogues, outlines standard methodologies for
experimental property determination, and details critical safety and handling protocols.

Chemical Identity and Molecular Structure

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1610087#bc-rfq
https://www.benchchem.com/product/b1610087/docs?utm_src=pdf-body#2-chloro-5-methylbenzotrifluoride-physical-properties
https://www.benchchem.com/product/b1610087/docs?utm_src=pdf-body#2-chloro-5-methylbenzotrifluoride-physical-properties
https://patents.google.com/patent/CN1935758A/en
https://www.nbinno.com/article/other-organic-chemicals/future-chemical-synthesis-2-chloro-5-nitrobenzotrifluoride-um
https://www.benchchem.com/product/b1610087/docs?utm_src=pdf-body#2-chloro-5-methylbenzotrifluoride-physical-properties
https://www.benchchem.com/product/b1610087/docs?utm_src=pdf-body#2-chloro-5-methylbenzotrifluoride-physical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610087?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Correctly identifying a chemical substance is the foundational step for any scientific
investigation. 2-Chloro-5-methylbenzotrifluoride is systematically named 1-Chloro-4-methyl-
2-(trifluoromethyl)benzene according to IUPAC nomenclature.[3] Its identity is unambiguously
confirmed by its Chemical Abstracts Service (CAS) Registry Number.

Below is a summary of its key identifiers.

Identifier Value Source(s)
2-Chloro-5-

Chemical Name ] ] [4]
methylbenzotrifluoride

) 1-Chloro-4-methyl-2-
Systematic Name (IUPAC) ) [3]
(trifluoromethyl)benzene

CAS Number 80245-27-8 [3][5]
Molecular Formula CsHeClIF3 [415]
Molecular Weight 194.58 g/mol [31141[5]

The spatial arrangement of atoms, depicted in the diagram below, is critical as it influences
intermolecular forces and, consequently, the bulk physical properties of the substance.

Caption: Molecular structure of 2-Chloro-5-methylbenzotrifluoride.

Core Physicochemical Properties: A Comparative
Analysis

As of the date of this guide, specific experimentally determined physical property data for 2-
Chloro-5-methylbenzotrifluoride (CAS 80245-27-8) is not widely available in public chemical
databases.[5][6][7] This is a common scenario for specialized chemical intermediates.

However, researchers can make reasoned estimations of a compound's properties by
examining its close structural analogues. The choice of analogue is critical; variations in
functional groups (e.g., methyl vs. nitro) or substituent positions can significantly alter
properties like boiling point and melting point due to changes in molecular weight, polarity, and
crystal packing efficiency.
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The following table presents data for related chlorobenzotrifluoride derivatives to provide

context.
2-Chloro-5- p- 4-Chloro-3-
Property methylbenzotrifluorid  Chlorobenzotrifluor nitrobenzotrifluorid
e ide e
CAS Number 80245-27-8 98-56-6 121-17-5
Cl, CHs, CFs at pos Cl, NOz, CFs at pos
Structure Cl,CFsatpos 1,4
1,4,2 1,4,3
Appearance Data not available Colorless liquid Liquid
Boiling Point Data not available 136-138 °C 222 °C
Melting Point Data not available -36 °C Data not available
Density Data not available 1.353 g/mL at 25 °C 1.511 g/mL at 25 °C
Source(s) [8] [9]

Field-Proven Insights:

» Boiling Point Estimation: The substitution of a methyl group (in our target compound) for a
hydrogen atom (in p-Chlorobenzotrifluoride) would be expected to slightly increase the
boiling point due to the increased molecular weight. In contrast, replacing the methyl group
with a highly polar nitro group (as in 4-Chloro-3-nitrobenzotrifluoride) dramatically increases
the boiling point by over 80 °C, a direct consequence of strong dipole-dipole interactions.[8]
[9] Therefore, the boiling point of 2-Chloro-5-methylbenzotrifluoride can be reasonably
predicted to be slightly higher than 138 °C.

e Physical State: Given the low melting point of the parent p-Chlorobenzotrifluoride (-36 °C), it
is highly probable that 2-Chloro-5-methylbenzotrifluoride is a liquid at standard
temperature and pressure.[8] A related compound, 2-methyl-4,5-dichlorobenzotrifluoride, is
also described as a colorless transparent liquid.[1]

Methodologies for Experimental Determination
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When published data is unavailable, direct experimental measurement is required. The
protocols for determining these core physical properties must be robust and self-validating.

Causality in Experimental Choice: The choice of method is dictated by the expected property
and required precision. For instance, for boiling point determination, a simple distillation is
adequate for purification and characterization, but for highly accurate thermodynamic data, an
ebulliometer would be employed.

Exemplary Protocol: Boiling Point Determination by Distillation This standard method serves
the dual purpose of purification and physical property measurement.

Apparatus Setup: Assemble a standard distillation apparatus (heating mantle, round-bottom
flask, distillation head with thermometer, condenser, and receiving flask) in a fume hood.

o Sample Preparation: Charge the round-bottom flask with the crude 2-Chloro-5-
methylbenzotrifluoride and a few boiling chips to ensure smooth boiling.

o Heating: Gradually heat the flask. The liquid will begin to vaporize.

o Equilibrium and Measurement: The temperature reading on the thermometer will rise and
then stabilize as the vapor pressure of the liquid equals the atmospheric pressure. This
stable temperature, where vapor is continuously condensing into the collection flask, is the
boiling point.

» Validation: A stable and narrow boiling point range (e.g., 1-2 °C) is indicative of a pure
compound.

The logical flow of such an experimental determination is crucial for reproducibility and
accuracy.
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Caption: A generalized workflow for the experimental determination of a physical property.
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Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for 2-Chloro-5-methylbenzotrifluoride is not readily
available, the hazards can be inferred from its structural components and data from similar
chemicals like p-Chlorobenzotrifluoride and other halogenated aromatic compounds.[3][10]

Trustworthiness Through Precaution: A self-validating safety system assumes the compound is
hazardous until proven otherwise and mandates strict adherence to protocols.

e Hazard Identification:

o Skin/Eye Irritation: Expected to be irritating to the eyes, skin, and respiratory system,
similar to related compounds.[8]

o Flammability: Likely a combustible liquid. Keep away from heat, sparks, and open flames.

[8]
o Toxicity: Inhalation and ingestion may be harmful.[8] Handle with adequate ventilation.
o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.
o Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile).

o Body Protection: Use a lab coat. For larger quantities, a chemical-resistant apron is
recommended.

o Respiratory Protection: Use only in a well-ventilated area, preferably a chemical fume
hood.[11]

e Handling and Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.[12][13]

o Ground and bond containers when transferring material to prevent static discharge.[12]
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o Wash hands thoroughly after handling.

o First Aid Measures:

[e]

Eyes: Immediately flush with plenty of water for at least 15 minutes.[11]

o

Skin: Remove contaminated clothing and wash skin with soap and water.[11]

[¢]

Inhalation: Move the person to fresh air.

[¢]

Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.

Conclusion

2-Chloro-5-methylbenzotrifluoride (CAS 80245-27-8) is a key chemical intermediate whose
full physicochemical profile is not yet extensively documented in public literature. This guide
establishes its definitive chemical identity and provides a framework for researchers to estimate
its properties through a comparative analysis of structural analogues. By understanding the
standard methodologies for property determination and adhering to stringent safety protocols
derived from related compounds, scientists and drug development professionals can handle
and utilize this compound effectively and safely in their synthetic endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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